(2E)-3-(2-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15ClO2/c1-2-20-15-10-7-14(8-11-15)17(19)12-9-13-5-3-4-6-16(13)18/h3-12H,2H2,1H3/b12-9+
• InChI Key: PVTNCYUAMWLWKI-FMIVXFBMSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C17H15ClO2
• Molecular Weight: 286.8 g/mol

Description

(2E)-3-(2-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one, also known as Clomiphene, is a non-steroidal fertility drug that is used to stimulate ovulation in women with ovulatory dysfunction. It is also used in the treatment of male infertility, hypogonadism, and polycystic ovary syndrome. Clomiphene has been extensively studied for its scientific research applications, including its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

1. Structural and Spectroscopic Characterization

The compound (2E)-3-(2-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one has been the subject of various studies focusing on its molecular structure and spectroscopic properties. For instance, research has been conducted on the synthesis, spectroscopic characterization, and X-ray diffraction crystal structure of similar compounds. These studies often involve detailed analysis using techniques like FT-IR, UV-visible, NMR, and HRMS, and explore molecular geometry and vibrational frequencies (Sadgir et al., 2020). Another study investigated the geometric parameters and crystal structure of a related compound, providing insights into its molecular configuration (Yathirajan et al., 2007).

2. Antimicrobial Activity

Some derivatives of (2E)-3-(2-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one have been synthesized and tested for antimicrobial activity. The synthesized compounds show moderate antimicrobial activity against selected pathogens, suggesting potential applications in the development of new antimicrobial agents (Sadgir et al., 2020).

3. Nonlinear Optical Properties and Electronic Behavior

Research has also been conducted on the nonlinear optical properties and electronic behavior of similar chalcone derivatives. Studies include the analysis of molecular structure, FT-IR, hyperpolarizability, and molecular electrostatic potential of these compounds. This research is vital for understanding the optical and electronic properties of these compounds, which can have applications in fields like photonics and optoelectronics (Najiya et al., 2014).

4. Crystallography and Hirshfeld Surface Analysis

Crystallographic studies and Hirshfeld surface analysis have been performed on similar chalcone derivatives. These studies provide insights into the crystalline structures and intermolecular interactions, which are essential for understanding the material properties and potential applications in material science (Harshitha et al., 2018).